2-(3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoimidazolidin-1-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C19H20N4O4/c24-18(21-12-14-2-1-5-20-11-14)13-22-6-7-23(19(22)25)15-3-4-16-17(10-15)27-9-8-26-16/h1-5,10-11H,6-9,12-13H2,(H,21,24)
• InChI Key: KACHGKJGJGUPRC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)NCC2=CN=CC=C2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol
• CAS No.: 1286695-68-8

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic 2,3-dihydrobenzo[b][1,4]dioxin ring and the heterocyclic imidazolidinone group would likely influence its overall shape and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The presence of various functional groups in the molecule could potentially allow for a variety of chemical reactions.

Scientific Research Applications

Synthesis and Chemical Reactions

• Novel Compound Synthesis : Research has explored the synthesis of Pyrimido[1,2‐a]benzimidazoles, demonstrating methodologies for creating complex molecular structures that could be related to the synthesis of the chemical compound . These processes involve reactions with dimethyl acetylenedicarboxylate, leading to various derivatives through catalytic hydrogenation and reductions, highlighting potential pathways for synthesizing and modifying similar compounds (Troxler & Weber, 1974).
• Fluorescent Probes for Mercury Ion : The development of 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines demonstrates the potential for creating fluorescent probes for mercury detection. This research application suggests that similar compounds could be tailored for specific interactions with ions or molecules, indicating a route for environmental or analytical applications (Shao et al., 2011).

Anticancer and Antimicrobial Applications

• Cytotoxic Activity Against Cancer : Some derivatives have been tested for their anticancer activities, revealing that specific modifications to the molecular structure can yield compounds with appreciable growth inhibition against various cancer cell lines. This finding underscores the potential for compounds like 2-(3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoimidazolidin-1-yl)-N-(pyridin-3-ylmethyl)acetamide to serve as leads in the development of new anticancer agents (Al-Sanea et al., 2020).
• Antimicrobial Activities : The synthesis of new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety has demonstrated antimicrobial activities, suggesting the utility of similar structural frameworks in designing compounds to combat microbial infections. This highlights another potential research application for developing antimicrobial agents (Gouda et al., 2010).